Methyl 6-[(2-chlorophenyl)sulfanyl]-5-cyano-2-methylnicotinate

• IUPAC Name: methyl 6-(2-chlorophenyl)sulfanyl-5-cyano-2-methylpyridine-3-carboxylate
• InChI: InChI=1S/C15H11ClN2O2S/c1-9-11(15(19)20-2)7-10(8-17)14(18-9)21-13-6-4-3-5-12(13)16/h3-7H,1-2H3
• InChI Key: IHZKGOAYQUHGRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)SC2=CC=CC=C2Cl)C#N)C(=O)OC
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol
• CAS No.: 303146-44-3

Description

“Methyl 6-[(2-chlorophenyl)sulfanyl]-5-cyano-2-methylnicotinate” is a chemical compound with the molecular formula C15H11ClN2O2S. It has a molecular weight of 318.778.

Physical and Chemical Properties Analysis

“this compound” has a density of 1.4±0.1 g/cm3 and a boiling point of 423.9±45.0 °C at 760 mmHg. The melting point is not available.

Scientific Research Applications

Synthesis and Chemical Transformations

• Oxidation Processes : Methyl 6-[(2-chlorophenyl)sulfanyl]-5-cyano-2-methylnicotinate and its derivatives undergo various oxidation processes. For instance, the oxidation of the sulfur atom in related compounds leads to the formation of sulfinyl derivatives with identified structures confirmed by NMR spectroscopy and X-ray structural analysis (Krasnova et al., 2013).

• Molecular Docking and Synthesis for Antibacterial Applications : The compound and its derivatives have been synthesized for potential antibacterial applications. The structure and activity relationships are explored through molecular docking, revealing significant antibacterial potential against various bacterial strains (Siddiqui et al., 2014).

• Development for Clinical Studies : The compound is utilized in developing key intermediates for clinical studies. For example, ethyl 6-chloro-5-cyano-2-methylnicotinate, a related compound, has been synthesized in large batches to support preclinical and clinical studies (Andersen et al., 2013).

• Anti-Tubercular Evaluation : Certain derivatives of the compound have been synthesized and evaluated for their anti-tubercular properties. Some of these derivatives have shown significant inhibitory effects against Mycobacterium tuberculosis, suggesting potential use in tuberculosis treatment (Manikannan et al., 2010).

Crystal Structure and Molecular Analysis

• Crystal Structure Studies : The crystal structure and molecular analysis of derivatives have been extensively studied. These studies provide insights into the conformation and interactions at the molecular level, aiding in the understanding of their chemical and biological properties (Caracelli et al., 2018).

• Characterization of Derivatives : The synthesis and characterization of various derivatives, including their cytotoxic activities, have been explored. This research offers an understanding of how changes in the molecular structure can influence biological activity and potential therapeutic applications (Stolarczyk et al., 2018).